rac-3-Octadecanamido-2-methoxypropyl phosphocholine

• IUPAC Name: [2-methoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• InChI: InChI=1S/C27H57N2O6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27(30)28-24-26(33-5)25-35-36(31,32)34-23-22-29(2,3)4/h26H,6-25H2,1-5H3,(H-,28,30,31,32)
• InChI Key: KTJPWDKOKGANNX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OC
• Molecular Formula: C27H57N2O6P
• DSSTOX Substance ID: DTXSID301008543
• Molecular Weight: 536.7 g/mol
• CAS RN: 88876-07-7

Description

Synthesis Analysis

The synthesis of analogs similar to "rac-3-Octadecanamido-2-methoxypropyl phosphocholine" involves several chemical steps, including etherification, acetylation, and hydrolysis, leading to the production of compounds with varying chain lengths and degrees of saturation. One notable method involves the etherification of epichlorohydrin with alcohols, followed by acetylation and selective hydrolysis to obtain the desired phosphocholine analogs (Vijeeta et al., 2014).

Scientific Research Applications

Biomedical Material Development

Phosphorus-containing polymers, including those derived from methacryloyloxyethyl phosphorylcholine (MPC), have gained significant attention for biomedical applications due to their biocompatibility, hemocompatibility, and resistance to protein adsorption. These materials are extensively researched for diverse applications such as dentistry, regenerative medicine, and drug delivery systems. The biomimetic structure of these polymers, owing to the presence of a phospholipid group, makes them particularly interesting for creating advanced materials in the biomedical field (Monge et al., 2011).

Antioxidant Application in Food Industry

Rosmarinic acid, structurally similar to components like rac-3-Octadecanamido-2-methoxypropyl phosphocholine, showcases a potential for extensive application in the food industry due to its antioxidant properties. This compound, found in various plant species, is recognized for its ability to inhibit lipid peroxidation and bacterial growth, making it a valuable natural antioxidant and preservative in food products. Advances in biotechnological production and the confirmation of health-promoting effects through in vitro and in vivo studies highlight its significance in enhancing food safety and quality (Marchev et al., 2021).

Cancer Research

Studies on analogs of naturally occurring phosphocholines, such as 1-O-octadecyl-2-O-methylglycero-3-phosphocholine, have shed light on their potential in cancer research. These compounds are known to modulate phospholipid metabolism and signal transduction pathways, often inducing apoptosis in cancer cells. Research has revealed that these compounds can inhibit the invasion of cancer cells, providing a novel approach to studying the mechanisms of tumor cell invasion and offering potential therapeutic strategies (Van slambrouck & Steelant, 2014).

Nanotechnology in Concrete Applications

Innovations in construction materials have explored the use of nanomaterials in recycled aggregates concrete (RAC) to enhance mechanical properties and durability. The incorporation of nanomaterials, such as nano-SiO2, nano-CaCO3, and nano-TiO2, has shown promise in improving the performance of RAC under various loading conditions and environmental impacts. This research direction opens up new possibilities for utilizing recycled materials in construction while addressing the challenges of strength and durability through nanotechnology (Allujami et al., 2022).